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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170 Get Quote

This technical guide provides an in-depth analysis of the fundamental physical properties of

strontium selenide (SrSe), specifically its melting point and density. The information is tailored

for researchers, scientists, and professionals in the field of drug development who may utilize

strontium-containing compounds or require precise material characterization.

Data Presentation: Physical Properties
The core physical properties of strontium selenide are summarized in the table below. The

data has been compiled from various reputable sources to ensure accuracy and provide a

comparative overview.

Property Value Units Citations

Melting Point 1600 °C [1][2][3][4][5][6][7][8]

2912 °F [7]

Density 4.38 g/cm³ [1][4][7]

4.5 g/cm³ [9][10]

4.54 g/cm³ [2][5]

4540 kg/m ³ [3][11]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b072170?utm_src=pdf-interest
https://www.benchchem.com/product/b072170?utm_src=pdf-body
https://www.benchchem.com/product/b072170?utm_src=pdf-body
https://heegermaterials.com/selenide-powders/2238-strontium-selenide-srse-cas-1315-07-7.html
https://www.tianfuchem.com/fine-chemical/57185055.html
https://webelements.com/compounds/strontium/strontium_selenide.html
https://www.watsonchem.com/strontium-selenide-srse/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0113225.aspx
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8301
https://www.americanelements.com/strontium-selenide-1315-07-7
https://www.alfa-chemistry.com/cas_1315-07-7.htm
https://www.americanelements.com/strontium-selenide-1315-07-7
https://heegermaterials.com/selenide-powders/2238-strontium-selenide-srse-cas-1315-07-7.html
https://www.watsonchem.com/strontium-selenide-srse/
https://www.americanelements.com/strontium-selenide-1315-07-7
https://en.wikipedia.org/wiki/Strontium_selenide
https://www.wikiwand.com/en/articles/Strontium_selenide
https://www.tianfuchem.com/fine-chemical/57185055.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0113225.aspx
https://webelements.com/compounds/strontium/strontium_selenide.html
https://winter.group.shef.ac.uk/webelements/compounds/strontium/strontium_selenide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental protocols for the determination of melting point and density of

strontium selenide are not detailed in the surveyed literature, the synthesis of the compound

is a critical precursor to these measurements. The primary methods for preparing strontium
selenide are outlined below.

Method 1: Reduction of Strontium Selenate
One established method for the synthesis of strontium selenide involves the reduction of

strontium selenate.

Procedure: Strontium selenate (SrSeO₄) is treated with hydrogen gas (H₂) at an elevated

temperature of 600 °C. The hydrogen acts as a reducing agent, removing the oxygen atoms

from the selenate to yield strontium selenide (SrSe) and water (H₂O) as a byproduct.

Method 2: Reaction in Liquid Ammonia
An alternative synthesis route involves the direct reaction of the elemental constituents in a

non-aqueous solvent.

Procedure: Strontium metal (Sr) is reacted with hydrogen selenide (H₂Se) in a liquid

ammonia (NH₃) solvent. This method allows for a controlled reaction at lower temperatures

compared to the solid-state reduction method.

Method 3: Novel Aqueous Synthesis
A more recent methodology has been developed for the synthesis of nanostructured strontium
selenide in an aqueous environment.

Procedure: This method involves the reduction of elemental selenium powder in a solution

containing rongalite (sodium hydroxymethanesulfinate) and ammonium hydroxide.[12] This

creates a selenium ionic solution. Subsequently, an aqueous solution of a strontium salt,

such as strontium chloride (SrCl₂), is introduced, leading to the precipitation of strontium
selenide.[12]

Visualization of Synthesis Pathway
The following diagram illustrates the logical workflow for the synthesis of strontium selenide
via the reduction of strontium selenate, as described in the experimental protocols.
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Synthesis of Strontium Selenide
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Caption: Workflow for the synthesis of Strontium Selenide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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